Cas no 19794-97-9 (D-erythro-Dihydro-D-sphingosine-1-phosphate)

• Product Name: D-erythro-Dihydro-D-sphingosine-1-phosphate
• CAS No: 19794-97-9
• MF: C₁₈H₄₀NO₅P
• MW: 381.48766708374
• CID: 1063764
• PubChem ID: 644260
• Update Time: 2025-10-28

D-erythro-Dihydro-D-sphingosine-1-phosphate Chemical and Physical Properties

Names and Identifiers

• D-erythro-Dihydro-D-sphingosine-1-phosphate
• (2-amino-3-hydroxy-octadecoxy)phosphonic acid
• D-erythro-sphinganine-1-phosphate
• Sphinganine 1-phosphate
• SPHINGANINE-1-PHOSPHATE
• dihydrosphingosine 1-phosphate
• (2S,3R)-Sphinganine 1-Phosphate
• Sphinganine-1-phosphate (d18:0)
• C18-Dihydrosphingosine 1-Phosphate
• (2S,3R)-2-AMino-1,3-octadecanediol 1-(Dihydrogen Phosphate)
• [R-(R*,S*)]-2-AMino-1,3-octadecanediol 1-(Dihydrogen Phosphate)
• 108126-32-5
• sphinganine 1-(dihydrogen phosphate)
• [(2S,3R)-2-amino-3-hydroxyoctadecyl] dihydrogen phosphate
• 1,3-Octadecanediol, 2-amino-, 1-(dihydrogen phosphate), D-erythro- (8CI)
• C01120
• SCHEMBL195872
• 1,3-octadecanediol, 2-amino-, 1-(dihydrogen phosphate), (2S,3R)-
• BML3-D08
• Sphinganine-phosphate
• CS-0059613
• 19794-97-9
• Bio1_001005
• LMSP01050002
• GTPL2921
• (2S,3R)-2-amino-3-hydroxyoctadecyl dihydrogen phosphate
• D-erythro-Dihydrosphingosine 1-phosphate
• HB3871
• CHEBI:16893
• NCGC00161366-01
• HY-113116
• J-017108
• CBiol_001741
• CHEMBL78494
• Q27077062
• AKOS030531313
• DTXSID601313490
• 1,3-Octadecanediol, 2-amino-, 1-(dihydrogen phosphate), [R-(R*,S*)]-
• 1,3-Octadecanediol, 2-amino-, 1-(dihydrogen phosphate), (2S,3R)- (9CI)
• Dihydrosphingosine-1-phosphate, D-erythro
• Bio1_000027
• NS00126912
• dihydroS1P
• Dihydrosphingosine phosphate
• Bio1_000516
• dihydrosphingosine-1-phosphate
• 28508-07-8
• (2S,3R)-Dihydrosphingosine 1-phosphate
• DB-257610
• G12812

• Inchi： 1S/C18H40NO5P/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-18(20)17(19)16-24-25(21,22)23/h17-18,20H,2-16,19H2,1H3,(H2,21,22,23)/t17-,18+/m0/s1
• InChI Key： YHEDRJPUIRMZMP-ZWKOTPCHSA-N
• SMILES： P(=O)(O)(O)OC[C@@H]([C@@H](CCCCCCCCCCCCCCC)O)N

Computed Properties

• Exact Mass: 381.26400
• Monoisotopic Mass: 381.264
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 18
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118A^2
• XLogP3: 2.4

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: >175°C (dec.)
• Boiling Point: 548.2±60.0 °C at 760 mmHg
• Flash Point: 285.3±32.9 °C
• Refractive Index: 1.49
• Solubility: Hot Acetic Acid
• PSA: 122.82000
• LogP: 4.96550
• Vapor Pressure: 0.0±3.3 mmHg at 25°C

D-erythro-Dihydro-D-sphingosine-1-phosphate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H333
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Sphingolipids Phosphosphingolipids

Additional information on D-erythro-Dihydro-D-sphingosine-1-phosphate

D-erythro-Dihydro-D-sphingosine-1-phosphate (CAS No. 19794-97-9): A Key Bioactive Lipid Mediator in Cellular Signaling

D-erythro-Dihydro-D-sphingosine-1-phosphate (CAS No. 19794-97-9), often abbreviated as DHS1P, is a crucial bioactive sphingolipid metabolite that plays pivotal roles in cellular signaling pathways. This phosphorylated sphingoid base has garnered significant attention in biochemical and pharmacological research due to its involvement in diverse physiological processes, including cell proliferation, migration, and immune response regulation.

The compound represents the dihydro form of sphingosine-1-phosphate (S1P), with the distinctive D-erythro configuration contributing to its specific biological activity. Researchers are particularly interested in how D-erythro-Dihydro-D-sphingosine-1-phosphate interacts with S1P receptors and modulates downstream signaling cascades, making it a valuable tool for studying lipid-mediated cellular communication.

Recent studies have highlighted the importance of DHS1P in maintaining vascular integrity and regulating inflammatory responses. Its structural similarity to S1P, yet distinct biochemical properties, make it an intriguing subject for drug discovery efforts targeting autoimmune diseases and cardiovascular disorders. The growing interest in lipidomics and precision medicine has further elevated the significance of understanding D-erythro-Dihydro-D-sphingosine-1-phosphate metabolism and signaling.

From a chemical perspective, D-erythro-Dihydro-D-sphingosine-1-phosphate (CAS 19794-97-9) features a long-chain amino alcohol backbone with a phosphate group at the 1-position. This amphipathic structure enables it to function both as an intracellular messenger and as an extracellular ligand for G protein-coupled receptors. The D-erythro configuration is essential for its biological activity, distinguishing it from other stereoisomers that may have different pharmacological profiles.

The biosynthesis of DHS1P occurs through the phosphorylation of dihydrosphingosine by sphingosine kinases, similar to the pathway that generates S1P. However, the metabolic fate and signaling outcomes of D-erythro-Dihydro-D-sphingosine-1-phosphate differ significantly, creating unique research opportunities in sphingolipid biology. Scientists are actively investigating whether DHS1P serves as an independent signaling molecule or primarily functions as a metabolic intermediate.

In the context of current biomedical research trends, D-erythro-Dihydro-D-sphingosine-1-phosphate has emerged as a potential biomarker for certain pathological conditions. Its altered levels have been associated with metabolic disorders, neurodegenerative diseases, and cancer progression. The development of sensitive analytical methods for detecting DHS1P in biological samples has become an important focus area in clinical lipidomics.

The pharmaceutical industry has shown growing interest in D-erythro-Dihydro-D-sphingosine-1-phosphate analogs as potential therapeutic agents. By modifying the sphingoid base or phosphate moiety, researchers aim to develop compounds with improved receptor specificity or metabolic stability. These efforts align with the broader trend of targeting sphingolipid metabolism for treating inflammatory and autoimmune conditions.

From a technical standpoint, working with DHS1P requires careful consideration of its physicochemical properties. The compound's amphiphilic nature affects its solubility and stability in experimental systems. Researchers often employ specialized lipid delivery systems or organic solvent mixtures when studying D-erythro-Dihydro-D-sphingosine-1-phosphate in cellular assays.

The commercial availability of D-erythro-Dihydro-D-sphingosine-1-phosphate (CAS 19794-97-9) has facilitated numerous studies investigating its biological functions. Suppliers typically provide the compound in lyophilized form, requiring proper storage conditions to maintain stability. Quality control measures are particularly important for research applications, as impurities or degradation products could significantly affect experimental outcomes.

Recent advances in mass spectrometry have revolutionized the study of DHS1P and related sphingolipids. These techniques enable precise quantification of D-erythro-Dihydro-D-sphingosine-1-phosphate in complex biological matrices, providing insights into its tissue distribution and metabolic flux. Such analytical capabilities are driving new discoveries about the compound's physiological roles.

In drug discovery pipelines, D-erythro-Dihydro-D-sphingosine-1-phosphate serves as both a target and a tool. Pharmaceutical companies are exploring strategies to modulate its production or receptor interactions for therapeutic benefit. Concurrently, the compound is valuable for screening assays aimed at identifying novel modulators of sphingolipid signaling pathways.

The research community continues to debate whether DHS1P functions primarily as an intracellular messenger or exerts its effects mainly through extracellular receptor activation. This fundamental question underscores the complexity of sphingolipid signaling and the need for further investigation into D-erythro-Dihydro-D-sphingosine-1-phosphate biology.

Looking ahead, the study of D-erythro-Dihydro-D-sphingosine-1-phosphate (CAS 19794-97-9) is likely to expand into new therapeutic areas. Emerging evidence suggests potential roles in neurological function and metabolic regulation, opening avenues for innovative research applications. The compound's unique position in sphingolipid metabolism ensures its continued relevance in biomedical science.

For researchers entering this field, understanding the technical challenges associated with DHS1P experimentation is crucial. Proper handling techniques, appropriate controls, and validated detection methods are essential for generating reliable data about D-erythro-Dihydro-D-sphingosine-1-phosphate function and mechanism of action.

The commercial and academic research landscape for D-erythro-Dihydro-D-sphingosine-1-phosphate continues to evolve rapidly. New publications regularly appear investigating its roles in specific disease contexts or exploring novel aspects of its biochemistry. Staying current with this literature is important for anyone working with DHS1P or related sphingolipid metabolites.

In conclusion, D-erythro-Dihydro-D-sphingosine-1-phosphate (CAS No. 19794-97-9) represents a fascinating and biologically important sphingolipid metabolite with diverse research applications. Its unique structural features and signaling properties make it a valuable compound for advancing our understanding of lipid-mediated cellular communication and developing new therapeutic strategies.